2-(6-benzyl-1-ethyl-3-methyl-5,7-dioxo-1,5,6,7-tetrahydro-4H-pyrazolo[4,3-d]pyrimidin-4-yl)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-(6-benzyl-1-ethyl-3-methyl-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl)-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C24H24FN5O3/c1-3-30-22-21(16(2)27-30)28(15-20(31)26-13-17-9-11-19(25)12-10-17)24(33)29(23(22)32)14-18-7-5-4-6-8-18/h4-12H,3,13-15H2,1-2H3,(H,26,31)
• InChI Key: HZOWCJWMVKZTGR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N(C(=O)N(C2=O)CC3=CC=CC=C3)CC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C24H24FN5O3
• Molecular Weight: 449.5 g/mol
• CAS No.: 1358768-17-8

Description

2-(6-benzyl-1-ethyl-3-methyl-5,7-dioxo-1,5,6,7-tetrahydro-4H-pyrazolo[4,3-d]pyrimidin-4-yl)-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C24H24FN5O3 and its molecular weight is 449.486. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Synthesis of Pyrazolo and Pyrimidine Derivatives : Research has focused on synthesizing various derivatives of pyrazolo[1,5-a]pyrimidine due to their significant biological activities. For instance, novel fluoro-substituted benzo[b]pyran compounds with anti-lung cancer activity have been developed through a series of synthetic steps, including condensation and reaction with chloroacetic acid to afford thiazolopyrimidines, demonstrating the versatility of pyrazolo[1,5-a]pyrimidine scaffolds in medicinal chemistry (Hammam et al., 2005).

• Development of Imaging Agents : Pyrazolo[1,5-a]pyrimidines have also been explored as potential imaging agents for neurodegenerative disorders. For example, derivatives have been synthesized and evaluated for their affinity towards the peripheral benzodiazepine receptors (PBRs), with some compounds demonstrating promising results as PET imaging agents for PBR expression (Fookes et al., 2008).

• Anticancer Activity : The structural framework of pyrazolo[1,5-a]pyrimidine has been utilized to design compounds with in vitro cytotoxic activity against cancer cell lines. Such research efforts contribute to the identification of new anticancer agents with potential applications in cancer therapy (Al-Sanea et al., 2020).

Biological Evaluations and Therapeutic Potential

• Neuroinflammation PET Imaging : Novel pyrazolo[1,5-a]pyrimidines have been synthesized and biologically evaluated for binding to the translocator protein 18 kDa (TSPO), which is recognized as an early biomarker of neuroinflammatory processes. These compounds have shown potential as in vivo PET radiotracers for neuroinflammation, illustrating the therapeutic and diagnostic applications of pyrazolo[1,5-a]pyrimidines in neurology (Damont et al., 2015).

• Antioxidant Activity : The study of pyrazole-acetamide derivatives has revealed significant antioxidant activity, highlighting the potential use of these compounds in oxidative stress-related disorders. Such findings suggest the therapeutic relevance of pyrazolo[1,5-a]pyrimidines and related structures in conditions where oxidative damage is a key pathological feature (Chkirate et al., 2019).